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Compound of Interest

Compound Name: MRS 2211
Cat. No.: B1489678
Get Quote
\ J

Executive Summary & Core Directive

Status: Bioactive Research Chemical Primary Disposal Method: Chemical Incineration with
Afterburner and Scrubber. Critical Prohibition:NEVER dispose of MRS 2211 or its residues
down the drain. As a potent P2Y13 receptor antagonist, it poses a significant risk of biological
activity in aquatic ecosystems.

Senior Scientist Warning — The "UN 2211" Trap: Do not confuse the catalog name MRS 2211
with the shipping code UN 2211.

o UN 2211 refers to "Polymeric Beads, Expandable” (a completely different industrial material).

[1]

« MRS 2211 (the drug) typically ships as "Non-Hazardous for Transport" or under generic
codes like UN 3077 (Environmentally Hazardous Substance) depending on quantity. Always
verify your specific vendor's Safety Data Sheet (SDS) Section 14.

Chemical Profile & Hazard Analysis
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To dispose of a chemical safely, you must understand what you are destroying. MRS 2211

contains functional groups (azo, nitro, chloro) that dictate specific incineration requirements to

prevent the release of toxic byproducts (NOx, HCI).

Property

Data

Disposal Implication

Chemical Name

2-[(2-Chloro-5-
nitrophenyl)azo]-5-hydroxy-6-
methyl-3-
[(phosphonooxy)methyl]-4-
pyridinecarboxaldehyde
disodium salt

Complex organic salt; requires

high-temp incineration.

Formula

C14H10CIN4Na20sP

Contains Chlorine (ClI),
Nitrogen (N), Phosphorus (P).
[2]

Combustion Byproducts

Carbon oxides, Nitrogen
oxides (NOx), Hydrogen
chloride (HCI), Phosphorous

oxides.

Must be incinerated in a facility
with a scrubber to neutralize
acidic gases (HCI/NOX).

High water solubility increases

the risk of rapid environmental

Solubility Water (up to 100 mM). o
leaching if disposed of
improperly.
) ] Treat as Pharmaceutically
) o Selective P2Y13 Antagonist.[2] )
Bioactivity Active Compound (PAC)

[3]

waste.

Operational Disposal Workflows
Scenario A: Solid Waste (Pure Substance & Expired

Stock)

Applicable to: Expired powder, residual solids in vials, and spill cleanup materials.
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Segregation: Do not mix with oxidizers or strong acids. Keep in a dedicated "Solid
Toxic/Bioactive Chemical" stream.

Primary Containment:

o Keep the substance in its original glass/plastic vial if possible.

o Place the vial into a clear, sealable secondary bag (e.g., Ziploc or Whirl-Pak).

Labeling:

o Affix a hazardous waste tag.

o Mandatory Fields: Full Chemical Name (no abbreviations), "P2Y 13 Antagonist," and
Hazard Checkbox: "Toxic/Irritant.”

Disposal Action: Transfer to your facility's High-Temperature Incineration stream.

Scenario B: Liquid Waste (Aqueous & Solvent Solutions)

Applicable to: Cell culture media, assay buffers, and dissolved stock solutions.
o Deactivation (Dilute Solutions < 1 uM):

o While chemical deactivation (e.g., bleach) is common for biologics, chemical antagonists
should generally NOT be bleached unless specified, as this can create unpredictable
chlorinated byproducts.

o Protocol: Collect directly into the "Aqueous Chemical Waste" carboy.
o High Concentration Stocks (> 1 mM):
o Do not dilute to drain.[4][5]

o Collect in a separate "High Hazard" liquid waste container, often labeled "Blue Bin" or
"Non-Halogenated Solvent" (if in DMSO) or "Aqueous Toxic" (if in water).

o Container Compatibility: High-density polyethylene (HDPE) or glass carboys are suitable.
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Scenario C: Contaminated Debris (The "Hidden" Waste)

Applicable to: Pipette tips, weigh boats, gloves, and bench paper.
* Rule: Any item that has touched MRS 2211 is no longer trash; it is hazardous waste.

e Protocol: Double-bag in thick (5 mil) yellow or orange hazardous waste bags. Tie off securely
and place in the solid chemical waste drum.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision matrix for disposing of MRS 2211 based on its
physical state and concentration.
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Caption: Operational decision tree for segregating MRS 2211 waste streams to ensure
compliance with environmental safety standards.
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Emergency Procedures: Spill Management

If MRS 2211 is spilled in the laboratory, follow this Self-Validating Protocol:

o Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double gloving
recommended), safety goggles, and a lab coat. If powder is airborne, use an N95 or P100
respirator.

e Containment:
o Solid Spill: Cover with wet paper towels to prevent dust generation.
o Liquid Spill: Surround with absorbent pads or vermiculite.
e Cleanup:
o Sweep/scoop material into a dedicated waste bag.
o Clean the surface with water followed by a detergent solution.[4]

o Validation: The area is considered clean only when no visible colored residue (MRS 2211
is often pigmented due to the azo group) remains on the surface or wipes.

o Disposal: Treat all cleanup materials as Scenario A (Solid Waste).

References

o U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: Hazardous Waste Management. Retrieved from [Link]

e Kim, Y.C., et al. (2005). Synthesis and Structure-Activity Relationships of Pyridoxal-6-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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